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Compound of Interest

Compound Name: 2-(Aminomethoxy)aceticacid

Cat. No.: B15234701 Get Quote

A Note on Nomenclature: The compound "2-(Aminomethoxy)acetic acid" is not commonly

found in chemical literature and databases. It is likely a misnomer for the structurally related

and widely used compound, 2-(2-(2-Aminoethoxy)ethoxy)acetic acid. This technical support

guide will focus on the properties and handling of 2-(2-(2-Aminoethoxy)ethoxy)acetic acid

(CAS: 134978-97-5) and its derivatives.

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving 2-(2-(2-Aminoethoxy)ethoxy)acetic acid. Why is this

happening?

A1: 2-(2-(2-Aminoethoxy)ethoxy)acetic acid is a zwitterionic molecule, meaning it has both a

positive (amino group) and a negative (carboxylic acid group) charge. At its isoelectric point

(the pH at which the net charge is zero), its solubility in aqueous solutions is at its minimum. To

improve solubility, you will likely need to adjust the pH of your solvent.

Q2: What are the best solvents for dissolving 2-(2-(2-Aminoethoxy)ethoxy)acetic acid?

A2: While it is described as being slightly soluble in DMSO and methanol, its hydrochloride salt

form has good aqueous solubility.[1][2] For many biological applications, starting with an

aqueous buffer and adjusting the pH is a common strategy. The Fmoc-protected version is

highly soluble in polar organic solvents like DMF and DMSO.[3]
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Q3: How does pH affect the solubility of 2-(2-(2-Aminoethoxy)ethoxy)acetic acid?

A3: By either lowering the pH (e.g., with HCl) or raising the pH (e.g., with NaOH), you protonate

the carboxylate group or deprotonate the ammonium group, respectively. This shifts the

molecule from its less soluble zwitterionic form to a more soluble cationic or anionic form,

increasing its interaction with polar solvents like water.

Q4: Should I use heat to dissolve this compound?

A4: Gentle heating (e.g., to 37°C) can aid in dissolution, especially for preparing concentrated

stock solutions. However, prolonged or excessive heat should be avoided to prevent potential

degradation.

Q5: How should I store stock solutions of 2-(2-(2-Aminoethoxy)ethoxy)acetic acid?

A5: It is recommended to store stock solutions at -20°C or -80°C for long-term stability.[4] For

short-term storage (days to weeks), 4°C may be acceptable.[5] Avoid repeated freeze-thaw

cycles by aliquoting the stock solution.
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Issue Possible Cause Recommended Solution

Compound is not dissolving in

water or buffer (e.g., PBS).

The pH of the solution is near

the isoelectric point of the

compound, minimizing its

solubility.

Adjust the pH of the solution.

Add a small amount of a dilute

acid (e.g., 0.1 M HCl) or base

(e.g., 0.1 M NaOH) dropwise

while stirring until the

compound dissolves.

Precipitate forms after initial

dissolution.

The solution may be

supersaturated, or the

temperature has decreased,

reducing solubility.

Gently warm the solution while

stirring. If the precipitate

remains, consider diluting the

solution to a lower

concentration.

Difficulty dissolving the Fmoc-

protected form in aqueous

solutions.

The Fmoc protecting group

increases the hydrophobicity of

the molecule, reducing its

water solubility.

The Fmoc-protected version is

intended for use in organic

synthesis and is highly soluble

in polar organic solvents such

as DMF, DMSO, and NMP.[3]

Unsure of the final

concentration after pH

adjustment.

The addition of acid or base

has increased the total volume

of the solution.

For precise final

concentrations, prepare the

solution in a slightly smaller

volume than required, adjust

the pH to dissolve the

compound, and then bring the

solution to the final volume in a

volumetric flask.

Quantitative Solubility Data
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Compound Solvent
Temperature

(°C)
Solubility Reference

2-(2-(2-

Aminoethoxy)eth

oxy)acetic acid

hydrochloride

Water 25 87 mg/mL [1]

Azido-PEG4-

alcohol (a related

short-chain PEG)

Water Not Specified ≥ 100 mg/mL [6]

Azido-PEG4-

alcohol (a related

short-chain PEG)

DMSO Not Specified ≥ 100 mg/mL [6]

Fmoc-NH-PEG2-

CH2COOH

Polar Organic

Solvents (DMF,

DMSO)

Not Specified Highly Soluble [3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride
This protocol is suitable for preparing a stock solution for use in biological experiments such as

cell culture.

Materials:

2-(2-(2-Aminoethoxy)ethoxy)acetic acid hydrochloride

Sterile, deionized water or phosphate-buffered saline (PBS)

Sterile conical tube or vial

Vortex mixer
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(Optional) pH meter and sterile 0.1 M HCl and 0.1 M NaOH for pH adjustment if starting with

the free acid.

Procedure:

Weigh the Compound: Accurately weigh the desired amount of 2-(2-(2-

Aminoethoxy)ethoxy)acetic acid hydrochloride in a sterile conical tube.

Add Solvent: Add the appropriate volume of sterile water or PBS to achieve the desired final

concentration. The hydrochloride salt form has good aqueous solubility (87 mg/mL at 25°C).

[1]

Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming to

37°C can be used to aid dissolution if needed.

Sterile Filtration (Optional but Recommended): For cell culture applications, sterile filter the

solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Visualizations
Role as a Linker in PROTAC Experimental Workflow
Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that induce the

degradation of a target protein. 2-(2-(2-Aminoethoxy)ethoxy)acetic acid is a common

hydrophilic linker used in PROTAC synthesis.
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Caption: PROTAC workflow from synthesis to analysis.
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General Amino Acid Sensing by the mTORC1 Signaling
Pathway
While 2-(2-(2-Aminoethoxy)ethoxy)acetic acid's primary role is as a structural linker, amino

acids are crucial regulators of the mTORC1 signaling pathway, which controls cell growth and

autophagy.

Amino Acid Sensing by mTORC1
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Caption: Simplified mTORC1 amino acid sensing pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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